Cas no 1261579-98-9 (3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone)

• Product Name: 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone
• CAS No: 1261579-98-9
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 4989472
• Update Time: 2025-06-11

3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone

• Inchi： 1S/C10H9BrF2O3/c11-4-3-8(14)7-2-1-6(5-9(7)15)16-10(12)13/h1-2,5,10,15H,3-4H2
• InChI Key： LDFYGIMOOKZDPA-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1O)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5

Additional information on 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone

3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone (CAS No. 1261579-98-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone (CAS No. 1261579-98-9) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of propiophenones and is characterized by the presence of a bromine atom, a difluoromethoxy group, and a hydroxy group, which collectively contribute to its distinct chemical and biological properties.

The molecular formula of 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone is C₁₄H₁₀BrF₂O₃, and its molecular weight is approximately 328.13 g/mol. The compound exhibits a planar structure with a conjugated system that includes the benzene ring and the carbonyl group, which are key features for its reactivity and stability. The presence of the bromine atom and the difluoromethoxy group introduces additional complexity and functionality to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its ability to serve as a building block for the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored its use in the development of inhibitors for various enzymes involved in disease pathways, such as kinases and proteases.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone as a starting material for the synthesis of potent inhibitors of protein kinases. The bromine atom in the molecule can be readily substituted with other functional groups through various chemical reactions, such as Suzuki coupling or nucleophilic substitution, allowing for the generation of a diverse library of compounds with varying biological activities. This flexibility in chemical modification has made it an attractive scaffold for high-throughput screening campaigns aimed at identifying novel drug candidates.

Beyond its use as a synthetic intermediate, 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone has also shown promise in preclinical studies for its potential therapeutic effects. Preliminary investigations have indicated that it exhibits anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as chronic inflammation and oxidative stress-related diseases. These findings have sparked interest in further exploring its mechanisms of action and potential clinical applications.

The solubility and stability of 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone are important considerations for its use in both laboratory settings and pharmaceutical formulations. It is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less so in water. This property can influence its bioavailability and pharmacokinetic profile when used as a drug candidate or as part of a drug delivery system.

In terms of safety, while detailed toxicological data on 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone is still limited, preliminary studies suggest that it has a favorable safety profile at low concentrations. However, as with any new chemical entity, comprehensive toxicity assessments are essential before advancing to clinical trials or commercialization.

The future outlook for 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone is promising, driven by ongoing research efforts to expand its applications in medicinal chemistry. As new synthetic methods are developed and more biological data becomes available, this compound is likely to play an increasingly important role in the discovery and development of innovative therapeutics. Researchers continue to explore its potential as a lead compound for various diseases, including cancer, neurodegenerative disorders, and metabolic diseases.

In conclusion, 3-Bromo-4'-(difluoromethoxy)-2'-hydroxypropiophenone (CAS No. 1261579-98-9) represents a valuable addition to the toolbox of medicinal chemists due to its unique structural features and promising biological activities. Its versatility as a synthetic intermediate and potential therapeutic agent underscores the importance of continued research into this intriguing compound.